Cas no 1290626-04-8 (anti-3-tert-butoxycarbonyl-3-azabicyclo[3.2.1]octane-8-carboxylic acid)

• Product Name: anti-3-tert-butoxycarbonyl-3-azabicyclo[3.2.1]octane-8-carboxylic acid
• CAS No: 1290626-04-8
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD12198754
• CID: 4566651
• PubChem ID: 86334839
• Update Time: 2024-11-04

anti-3-tert-butoxycarbonyl-3-azabicyclo[3.2.1]octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (Meso-1R,5S,8R)-3-(Tert-Butoxycarbonyl)-3-Azabicyclo[3.2.1]Octane-8-Carboxylic Acid
• (1R,5S,8R)-3-(tert-butoxycarbonyl)-3-azabicyclo[3.2.1]octane-8-carboxylic acid
• (1R,5S)-rel-3-tert-butoxycarbonyl-3-azabicyclo[3.2.1]octane-8-carboxylic acid
• (1S,5R)-3-[(2-methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.2.1]octane-8-carboxylic acid
• (8-anti)-3-(tert
• anti-3-tert-butoxycarbonyl-3-azabicyclo[3.2.1]octane-8-carboxylic acid
• (8-anti)-3-(tert-Butoxycarbonyl)-3-azabicyclo[3.2.1]octane-8-carboxylicacid
• MFCD12198754
• syn-3-(tert-Butoxycarbonyl)-3-azabicyclo[3.2.1]octane-8-carboxylic acid
• AKOS026739625
• (8-anti)-3-(tert-Butoxycarbonyl)-3-azabicyclo[3.2.1]octane-8-carboxylic acid
• SCHEMBL16756566
• SCHEMBL16756567
• SCHEMBL16756570
• AKOS026739622
• (1R,5S,8S)-3-(tert-butoxycarbonyl)-3-azabicyclo[3.2.1]octane-8-carboxylic acid
• CS-0038523
• 1290626-04-8
• syn-3-Boc-3-azabicyclo[3.2.1]octane-8-carboxylic acid

• MDL： MFCD12198754
• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(17)14-6-8-4-5-9(7-14)10(8)11(15)16/h8-10H,4-7H2,1-3H3,(H,15,16)/t8-,9+,10?
• InChI Key： YKUHLURNVRVYFU-ULKQDVFKSA-N
• SMILES： OC(C1[C@@H]2CN(C(=O)OC(C)(C)C)C[C@H]1CC2)=O

Computed Properties

• Exact Mass: 255.14705815 g/mol
• Monoisotopic Mass: 255.14705815 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8
• Molecular Weight: 255.31